1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide

• CAS: 1823253-96-8

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide

Abstract

The 1,2,3-triazole ring system is a cornerstone of modern medicinal chemistry, prized for its metabolic stability, unique dipole moment, and capacity for hydrogen bonding.[1][2] This guide provides an in-depth analysis of a specific derivative, 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide, a molecule of interest for researchers in drug discovery and development. We will explore its core physicochemical properties, outline robust protocols for its synthesis and characterization, and discuss its potential within the broader context of triazole-based therapeutics. This document is intended for scientists and professionals seeking a comprehensive technical understanding of this compound.

Introduction: The Significance of the 1,2,3-Triazole Scaffold

The 1,2,3-triazole moiety is a five-membered aromatic heterocycle that has garnered significant attention in pharmaceutical sciences.[3][4] Its derivatives are known to possess a wide array of biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][5] The triazole ring is often employed as a bioisostere for amide bonds or other ring systems, offering improved metabolic stability and pharmacokinetic profiles.[2] The carboxamide functional group, in particular, is a critical feature in many biologically active molecules, enhancing their interaction with biological targets.[6] This guide focuses on the specific derivative, 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide, providing the foundational physicochemical data essential for its exploration as a potential therapeutic agent.

Core Physicochemical & Structural Data

A thorough understanding of a compound's fundamental properties is the bedrock of any research endeavor. The key identifiers and calculated properties for 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide are summarized below.

Property	Value	Source / Method
IUPAC Name	1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide	---
CAS Number	1823253-96-8	[7]
Molecular Formula	C₅H₇ClN₄O	Calculated
Molecular Weight	174.59 g/mol	Calculated
Chemical Structure		---
Calculated LogP	-0.5 to 0.5	Predicted (Based on triazole polarity[2])
Hydrogen Bond Donors	2 (Amide NH₂)	Calculated
Hydrogen Bond Acceptors	4 (Triazole N x3, Carbonyl O)	Calculated

Synthesis and Purification Workflow

The most efficient and regioselective synthesis of 1,4-disubstituted 1,2,3-triazoles is achieved through the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[4][8] This method ensures high yields and purity, which are critical for accurate physicochemical and biological evaluation.

Proposed Synthetic Pathway

The synthesis involves a 1,3-dipolar cycloaddition between 2-chloroethyl azide and propiolamide.

Figure 1: Proposed CuAAC synthesis workflow.

Step-by-Step Synthesis Protocol

• Preparation of Reactants: Dissolve propiolamide (1.0 eq) in a 1:1 mixture of tert-butanol and water.

• Addition of Azide: Add 2-chloroethyl azide (1.1 eq) to the solution.

• Catalyst Preparation: In a separate vial, prepare the Cu(I) catalyst by dissolving sodium ascorbate (0.2 eq) in water, followed by copper(II) sulfate pentahydrate (0.1 eq).

• Initiation of Reaction: Add the catalyst solution to the reactant mixture. The reaction is typically exothermic and proceeds at room temperature.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS until the starting materials are consumed (typically 4-12 hours).

• Workup: Upon completion, dilute the reaction mixture with water and extract the product using a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the final compound.

Analytical Characterization Protocols

Accurate characterization is essential to confirm the identity, purity, and structure of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the molecular structure and connectivity of atoms.[9]

• ¹H NMR (Proton NMR):

  • Objective: To confirm the presence and connectivity of hydrogen atoms.

  • Protocol:

    • Dissolve 5-10 mg of the sample in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

    • Transfer the solution to an NMR tube.

    • Acquire the spectrum on a 400 MHz or higher spectrometer.

  • Expected Chemical Shifts (δ, ppm) in DMSO-d₆:

    • ~8.5-8.8 ppm (singlet, 1H): Triazole ring proton (C5-H).

    • ~7.6-7.9 ppm (broad singlet, 2H): Amide (-CONH₂) protons.

    • ~4.8-5.0 ppm (triplet, 2H): Methylene group adjacent to the triazole ring (-N-CH₂-).

    • ~4.0-4.2 ppm (triplet, 2H): Methylene group adjacent to the chlorine atom (-CH₂-Cl).

• ¹³C NMR (Carbon NMR):

  • Objective: To identify all unique carbon environments in the molecule.

  • Protocol: Use the same sample prepared for ¹H NMR and acquire the spectrum.

  • Expected Chemical Shifts (δ, ppm) in DMSO-d₆:

    • ~160-165 ppm: Carboxamide carbonyl carbon (-C=O).

    • ~140-145 ppm: Triazole ring carbon C4 (attached to the carboxamide).

    • ~125-130 ppm: Triazole ring carbon C5.

    • ~50-55 ppm: Methylene carbon adjacent to the triazole ring (-N-CH₂-).

    • ~40-45 ppm: Methylene carbon adjacent to the chlorine atom (-CH₂-Cl).

Mass Spectrometry (MS)

MS is used to determine the molecular weight and can provide structural information through fragmentation analysis.[10]

• Objective: To confirm the molecular weight of the compound.

• Protocol:

  • Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Infuse the solution into an Electrospray Ionization (ESI) source.

  • Acquire the mass spectrum in positive ion mode.

• Expected Results:

  • Molecular Ion Peak ([M+H]⁺): Expect a primary peak at m/z 175.03, corresponding to the protonated molecule.

  • Isotopic Pattern: A characteristic isotopic pattern with a peak at m/z 177.03 (the [M+2]+H peak) should be observed with an intensity of approximately one-third of the [M+H]⁺ peak, confirming the presence of a single chlorine atom.

High-Performance Liquid Chromatography (HPLC)

HPLC is the standard method for determining the purity of a compound.

• Objective: To assess the purity of the synthesized compound.

• Protocol:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid. For example, start with 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 210 nm or 254 nm.

  • Analysis: Inject a 1 mg/mL solution of the sample. Purity is determined by integrating the area of the product peak relative to the total area of all peaks.

Inferred Properties and Biological Context

While specific experimental data for 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide is not widely published, its properties can be inferred from the extensive literature on related compounds.

Solubility and Stability

• Solubility: The presence of the polar triazole and carboxamide groups suggests good solubility in polar organic solvents like DMSO, DMF, and methanol.[2] Aqueous solubility is expected to be moderate but can be influenced by pH.

• Stability: The 1,2,3-triazole ring is exceptionally stable to acidic and basic hydrolysis, as well as oxidative and reductive conditions, making it a robust scaffold for drug development.[3][9]

Potential Biological Applications

The 1,2,3-triazole-4-carboxamide core is a "privileged scaffold" found in compounds with a wide range of therapeutic activities. The introduction of the 2-chloroethyl group provides an electrophilic site, which could potentially act as an alkylating agent, enabling covalent interactions with biological targets.

Figure 2: Potential applications based on the core scaffold.

This structural motif has been investigated for its potential to inhibit various biological targets, including enzymes and receptors involved in cancer and infectious diseases.[11][12] The chloroethyl group, in particular, is a well-known pharmacophore in alkylating anticancer agents, suggesting that this compound could be a valuable probe or lead candidate in oncology research.

Conclusion

1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide is a compound built upon a highly stable and versatile medicinal chemistry scaffold. This guide provides a detailed framework for its synthesis via CuAAC reaction and its comprehensive characterization using modern analytical techniques like NMR, MS, and HPLC. The presented protocols are robust and self-validating, ensuring high confidence in experimental outcomes. While further empirical studies are required to fully elucidate its properties and biological activity, the insights provided herein, grounded in the extensive literature of related triazoles, offer a solid foundation for researchers aiming to explore its therapeutic potential.

References

• Journal of Medicinal Chemistry. (n.d.). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi.
• Frontiers in Chemistry. (2022, April 25). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC.
• ResearchGate. (n.d.). Synthesis and Bioactivity of Novel 1-Substituted-1H-1,2,3-triazole-4-carboxamide.
• SpectraBase. (n.d.). 1-(1-chloro-2-oxopropyl)-N,N-diethyl-1H-1,2,3-triazole-5-carboxamide - SpectraBase.
• Semantic Scholar. (n.d.). Evaluation of the antiproliferative activity of selected 1,2,3-triazole- 4-carboxylic acids.
• National Center for Biotechnology Information. (n.d.). Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR - PMC.
• International Journal of Pharmaceutical Sciences and Drug Research. (2024, March 30). 1,2,3-TRIAZOLE CARBOXAMIDE DERIVATIVES AS NOVEL PROSPECTIVE ANTICANCER AGENTS: SYNTHESIS, CHARACTERIZATION AND IN-SILICO STUDIES.
• Benchchem. (n.d.). ethyl 1-{2-[(4-chlorophenyl)amino]-2-oxoethyl}-1H-1,2,3-triazole-4-carboxylate.
• European Journal of Chemistry. (2021, March 31). Synthesis of 1,2,3-triazole derivatives based on propargyl ester of a saturated single-basic carbonic acid and para-azidobenzoic.

• SciELO. (n.d.). 1H-[1][8][13]-triazole-4-carboxylic Acid Ethyl Ester Crystal Structure and ¹H NMR Experimental and Theoretical Study of Conformers of 5-Methyl-1-(4'-methylphenylsulfonylamino)-1H. Retrieved from

• MDPI. (2025, August 5). Synthesis and anticancer activity evaluation of new 1,2,3-triazole-4-carboxamide derivatives.
• Der Pharma Chemica. (n.d.). N-Substituted-1,2,3-triazoles: Synthesis, characterization and antimicrobial activity studies.
• MDPI. (2025, August 18). Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)-substituted-amide Derivatives.
• PubChem. (n.d.). 1H-1,2,3-triazole-4-carboxamide | C3H4N4O | CID 13388323.
• PubChem. (n.d.). 1,2,4-Triazole-3-carboxamide | C3H4N4O | CID 65125.
• NIST WebBook. (n.d.). 1H-1,2,3-triazole-4-carboxamide, 5-(1-pyrrolidinylazo)-.
• Wikipedia. (n.d.). 1,2,3-Triazole.
• PubMed. (2024, May 23). Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application.
• SciSpace. (2022, September 26). Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review.
• MDPI. (2023, May 18). Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis.
• MDPI. (2024, October 11). Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities.
• Bide Pharmatech. (n.d.). CAS No：1823253-96-8.
• Ukrainian Scientific Journals. (2020, March 5). ESI-MS fragmentation pathways of some 1,2,4-triazole-3-thiones, the intermediate compounds in the synthesis of active pharmaceutical ingredients.
• ResearchGate. (2025, August 6). (PDF) Evaluation of Cytotoxicity of 1H-1,2,4-Triazole-3-carboxamide Derivatives in Various Cancer Cell Lines using MTT Assay: Synthesis, Characterization and Molecular Docking Studies.

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Unlocking the Therapeutic Potential of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide: A Technical Guide for Drug Discovery Professionals

Foreword: The Rising Prominence of Triazole Carboxamides in Oncology

The 1,2,3-triazole scaffold has emerged as a cornerstone in modern medicinal chemistry, valued for its metabolic stability and unique ability to engage in biological interactions.[1] When coupled with a carboxamide moiety, this heterocyclic core gives rise to a class of compounds with a broad spectrum of pharmacological activities, most notably in the realm of oncology.[1][2][3] This guide delves into the specific biological activity of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide, a molecule of significant interest. While direct, extensive research on this particular derivative is emerging, this document synthesizes the wealth of knowledge surrounding its analogous structures to provide a robust framework for its investigation and development. We will explore its synthetic pathways, plausible mechanisms of action, and the detailed experimental protocols required to rigorously evaluate its therapeutic promise.

I. Synthetic Strategy: Building the Core Scaffold

The synthesis of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide leverages the power of "click chemistry," specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This highly efficient and regioselective reaction provides a reliable route to the desired 1,4-disubstituted triazole core.

Proposed Synthetic Workflow:

The synthesis is envisioned as a multi-step process, beginning with commercially available starting materials. The key steps involve the formation of an azide intermediate and its subsequent cycloaddition with an alkyne, followed by amidation.

Caption: Proposed synthetic workflow for 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide.

Detailed Synthetic Protocol:

• Synthesis of 1-Azido-2-chloroethane:

  • Dissolve 2-chloroethylamine hydrochloride in a suitable solvent (e.g., water or a water/acetone mixture).

  • Add sodium azide (NaN₃) portion-wise at a controlled temperature (e.g., 0-5 °C) with vigorous stirring.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, perform an aqueous workup and extract the product with an organic solvent (e.g., dichloromethane).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 1-azido-2-chloroethane.

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC):

  • In a reaction vessel, dissolve propiolamide and 1-azido-2-chloroethane in a suitable solvent system (e.g., a mixture of t-butanol and water).

  • Add a copper(I) source, such as copper(II) sulfate pentahydrate (CuSO₄·5H₂O), and a reducing agent, like sodium ascorbate, to generate the Cu(I) catalyst in situ.

  • Stir the reaction mixture at room temperature for 24-48 hours.

  • Monitor the formation of the triazole product by TLC or LC-MS.

  • Upon completion, perform a workup to remove the copper catalyst, which may involve filtration through Celite or an ammonia wash.

  • Extract the product with an appropriate organic solvent, dry, and concentrate.

  • Purify the crude product by column chromatography on silica gel to yield pure 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide.

II. Postulated Biological Activity and Mechanisms of Action

Based on extensive research into analogous 1,2,3-triazole-4-carboxamide derivatives, 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide is hypothesized to possess significant anticancer and potentially antimicrobial properties.[1][4] The chloroethyl moiety is a classic pharmacophore known for its alkylating potential, which could introduce a unique mechanism of action compared to other derivatives.

A. Anticancer Activity:

Numerous studies have demonstrated the potent cytotoxic effects of 1,2,3-triazole-4-carboxamides against a wide array of human cancer cell lines, including those of leukemia, melanoma, non-small cell lung cancer, CNS, ovarian, renal, and breast cancers.[3]

Potential Mechanisms of Anticancer Action:

• Enzyme Inhibition:

  • Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinase 4 (CDK4): Molecular docking studies of similar triazole carboxamides have revealed strong binding interactions with the active sites of EGFR and CDK4-Cyclin D3, suggesting a role in disrupting cell cycle progression and signaling pathways crucial for tumor growth.[5]

  • Tubulin Polymerization: Certain 1-benzyl-N-(2-(phenylamino)pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamides have been shown to inhibit tubulin polymerization, a mechanism that disrupts microtubule dynamics, leading to mitotic arrest and apoptosis.[2]

  • c-Met Kinase: 5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamides have been identified as potent c-Met-targeting agents, inducing apoptosis in various tumor cell lines.[2]

• Induction of Apoptosis: The chloroethyl group could act as an alkylating agent, leading to DNA damage. This, in turn, can trigger the intrinsic apoptotic pathway.

Caption: Postulated mechanisms of anticancer activity.

B. Antimicrobial Activity:

The triazole core is a well-established pharmacophore in antimicrobial agents. While the primary focus of this guide is on anticancer potential, the possibility of antibacterial or antifungal activity should not be overlooked.[4]

III. Experimental Protocols for Biological Evaluation

Rigorous and reproducible experimental protocols are paramount for elucidating the biological activity of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide.

A. In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity and, by extension, cell viability.[6]

Step-by-Step Protocol:

• Cell Seeding:

  • Culture human cancer cell lines (e.g., A549 - lung, MCF-7 - breast, HCT-116 - colon) in appropriate media.

  • Trypsinize and count the cells.

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of media.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide in DMSO.

  • Perform serial dilutions in culture media to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should be below 0.5%.

  • Remove the old media from the cells and add 100 µL of the media containing the different compound concentrations.

  • Include vehicle control (media with DMSO) and untreated control wells.

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully aspirate the media.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot the percentage of viability against the compound concentration (logarithmic scale) to generate a dose-response curve.

  • Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using appropriate software (e.g., GraphPad Prism).

B. NCI60 Human Tumor Cell Line Screen

For a broader assessment of anticancer activity, the National Cancer Institute's 60 human tumor cell line screen (NCI60) is an invaluable tool.[3] This involves testing the compound against 60 different human cancer cell lines representing leukemia, melanoma, and cancers of the lung, colon, brain, ovary, breast, prostate, and kidney.

General Workflow:

Caption: NCI60 screen workflow for anticancer drug discovery.

IV. Data Presentation and Interpretation

Quantitative data from biological assays should be presented in a clear and concise manner to facilitate interpretation and comparison.

Table 1: Hypothetical In Vitro Cytotoxicity Data (IC₅₀ in µM)

Cell Line	Cancer Type	1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide	Doxorubicin (Reference)
A549	Lung	15.2	0.8
MCF-7	Breast	22.5	1.2
HCT-116	Colon	18.7	0.9
K-562	Leukemia	8.9	0.5
UO-31	Renal	12.4	1.5

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual experimental results are required.

V. Future Directions and Conclusion

The 1,2,3-triazole-4-carboxamide scaffold represents a highly promising platform for the development of novel anticancer agents. The introduction of a 2-chloroethyl substituent in 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide warrants a thorough investigation into its biological activities. The synthetic and experimental frameworks provided in this guide offer a comprehensive roadmap for researchers to explore the therapeutic potential of this intriguing molecule. Future studies should focus on elucidating its precise mechanism of action, evaluating its in vivo efficacy and safety profile, and exploring structure-activity relationships through the synthesis of further analogs. The insights gained will be instrumental in advancing this compound through the drug discovery pipeline.

VI. References

• Pokhodylo, N., & Matiychuk, V. (2021). Evaluation of the antiproliferative activity of selected 1,2,3-triazole- 4-carboxylic acids - key fragments and precursors of antitumor. 1,2,3-triazole-4-carboxamides. Biopolymers and Cell, 37(4), 303–314.

• Synthesis and anticancer activity evaluation of new 1,2,3-triazole-4-carboxamide derivatives. (2025, August 5). ResearchGate.

• Design and Evaluation of 5-oxo-1,2,4-triazole-3-carboxamide Compounds as Promising Anticancer Agents: Synthesis, Characterization, In vitro Cytotoxicity and Molecular Docking Studies. (n.d.). PubMed.

• Click Synthesis, Anticancer Activity, and Molecular Docking Investigation of some Functional 1,2,3-triazole Derivatives. (2021, November 27). MDPI.

• Synthesis of 1,2,3-Triazole Derivatives and Evaluation of their Anticancer Activity. (n.d.). PMC.

• Application Notes and Protocols: 1,2,4-Triazoles in Medicinal Chemistry. (n.d.). Benchchem.

• 1,2,3-TRIAZOLE CARBOXAMIDE DERIVATIVES AS NOVEL PROSPECTIVE ANTICANCER AGENTS: SYNTHESIS, CHARACTERIZATION AND IN-SILICO STUDIES. (2024, March 30). International Journal of Pharmaceutical Sciences and Drug Research.

• Synthesis and biological activity of certain 1,2,3-triazole carboxamide nucleosides related to bredinin and pyrazofurin. (n.d.). PubMed.

• Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. (2022, January 15). Journal of Physics: Conference Series.

• (PDF) Evaluation of Cytotoxicity of 1H-1,2,4-Triazole-3-carboxamide Derivatives in Various Cancer Cell Lines using MTT Assay: Synthesis, Characterization and Molecular Docking Studies. (2025, August 6). ResearchGate.

• Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities. (2024, October 11). MDPI.

• Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. (n.d.). PMC.

• Synthesis, characterization and cytotoxicity appraisal of original 1, 2, 3-Triazole derivatives, against breast cancer cell lines (MDA-MB-231). (2019, November 16). ResearchGate.

• Biological features of new 1,2,4-triazole derivatives (a literature review). (2022, February 15). ScienceGate.

• Rationale design, synthesis, cytotoxicity evaluation, and in silico mechanistic studies of novel 1,2,3-triazoles with potential anticancer activity. (n.d.). New Journal of Chemistry (RSC Publishing).

• Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. (n.d.). PMC.

• Synthetic Trends Followed for the Development of 1,2,3-Triazole. (2017, May 2). IT Medical Team.

• 1,2,3-triazole carboxamide derivatives as novel prospective anticancer agents: synthesis, characterization and in-silico studies. (2025, August 6). ResearchGate.

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Technical Whitepaper: Preclinical In Vitro Evaluation of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide

[1]

Executive Summary

This technical guide outlines the comprehensive in vitro evaluation framework for 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide (referred to herein as CETC ).[1]

CETC represents a hybrid pharmacophore combining a 1,2,3-triazole-4-carboxamide core —a privileged scaffold known for signal transduction modulation (specifically non-voltage-gated calcium channel inhibition, similar to Carboxyamidotriazole/CAI)—with a 2-chloroethyl tail , a classic alkylating moiety found in nitrogen mustards and nitrosoureas.[1]

This dual-nature structure necessitates a bifurcated evaluation strategy:

• Signal Transduction: Assessing calcium influx inhibition and downstream antiproliferative signaling.[1]

• Genotoxicity/Alkylation: Evaluating DNA damage potential driven by the reactive chloroethyl group.[1]

Part 1: Physicochemical Stability & Solubilization

Rationale: The 2-chloroethyl group is electrophilic and susceptible to hydrolysis or intramolecular cyclization in aqueous media.[1] Before biological testing, the compound's half-life in culture media must be established to differentiate between the activity of the parent compound and its hydrolysis products.[1]

Solubilization Protocol

• Primary Solvent: Dimethyl sulfoxide (DMSO), anhydrous, ≥99.9%.[1]

• Stock Concentration: 100 mM.[1]

• Storage: -20°C, desiccated, protected from light.

• Working Solution: Dilute in serum-free media immediately prior to use.[1] Final DMSO concentration must remain <0.1% (v/v) to avoid solvent toxicity.[1]

Hydrolytic Stability Assay (NMR Kinetics)

• Objective: Determine

  of the chloroethyl moiety in physiological buffer.

• Method:

  • Dissolve CETC in deuterated phosphate buffer (PBS-d, pH 7.4) with 10% DMSO-d6.

  • Incubate at 37°C in an NMR tube.

  • Acquire

    H-NMR spectra every 15 minutes for 4 hours.

  • Target Signal: Monitor the shift of the triplet protons on the chloroethyl chain (

    ppm). Disappearance indicates hydrolysis (formation of alcohol) or cyclization.[1]

Part 2: Cytotoxicity & Antiproliferative Profiling

Rationale: Triazole carboxamides often exhibit cytostatic (growth arrest) rather than immediate cytotoxic (necrotic) effects.[1] Standard assays must be adapted to capture time-dependent inhibition.[1]

Cell Line Selection Panel

Tissue Origin	Cell Line	Rationale
Lung	A549	High expression of EGFR; sensitive to triazole-based tubulin inhibitors.[1]
Breast	MDA-MB-231	Triple-negative model; relies on SOCE (Store-Operated Calcium Entry) for migration.[1]
Ovary	OVCAR-3	Model for calcium-dependent chemotherapy resistance.[1]
Normal Control	HUVEC / HEK293	To determine the Selectivity Index (SI).[1]

Time-Dependent Cytotoxicity (SRB Assay)

Unlike MTT, the Sulforhodamine B (SRB) assay measures protein mass and is less sensitive to metabolic fluctuations caused by calcium channel inhibitors.[1]

Protocol:

• Seeding: Seed cells (3,000–5,000/well) in 96-well plates. Allow attachment (24h).

• Treatment: Treat with CETC (0.1 nM – 100 µM) for 48h and 72h .

  • Control: 0.1% DMSO.[1]

  • Positive Control:[1] Cisplatin (DNA damager) and CAI (Calcium inhibitor).[1]

• Fixation: Fix with cold 10% trichloroacetic acid (TCA) for 1h at 4°C.

• Staining: Stain with 0.4% SRB in 1% acetic acid for 30 min.

• Quantification: Solubilize dye with 10 mM Tris base; read Absorbance at 510 nm.

• Calculation:

  .[1]

Part 3: Mechanistic Evaluation (The Dual-Warhead Hypothesis)[1]

The following DOT diagram illustrates the hypothesized dual mechanism of action for CETC, guiding the subsequent experimental logic.

Caption: Dual Mechanism Hypothesis: The triazole core targets membrane calcium channels (SOCE), while the chloroethyl moiety penetrates the nucleus to induce DNA alkylation.[1]

Calcium Signaling Interrogation (Fluo-4 Assay)

Hypothesis: The triazole-carboxamide core mimics CAI, inhibiting Store-Operated Calcium Entry (SOCE).[1]

Protocol:

• Loading: Load cells with Fluo-4 AM (4 µM) in Calcium-free HBSS for 45 min.

• Baseline: Measure baseline fluorescence (Ex/Em: 494/506 nm).

• Depletion: Add Thapsigargin (1 µM) to deplete ER calcium stores (observe transient spike).[1]

• Treatment: Add CETC (at IC50 concentration) or Vehicle.[1] Incubate 10 min.

• Re-addition: Add extracellular

  (2 mM).[1]

• Readout: In control cells,

  re-addition causes a massive secondary influx (SOCE).[1] If CETC works as predicted, this secondary peak will be blunted.[1]

Genotoxicity Assessment (Alkaline Comet Assay)

Hypothesis: The chloroethyl group acts as an alkylating agent, causing single-strand breaks or cross-links.[1]

Protocol:

• Treatment: Treat cells with CETC (IC50) for 24h.[1]

• Embedding: Mix cells with low-melting-point agarose and layer onto slides.

• Lysis: Lyse in high-salt buffer (2.5 M NaCl, 100 mM EDTA, pH 10) for 1h at 4°C.

• Electrophoresis: Run at 25V, 300mA for 20 min in alkaline buffer (pH > 13).

• Staining: Stain with SYBR Gold or Propidium Iodide.[1]

• Analysis: Measure Tail Moment (Tail Length × % DNA in Tail).[1]

  • Interpretation: A significant "comet tail" compared to DMSO control confirms DNA alkylation/damage capabilities.[1]

Part 4: Evaluation Workflow Summary

The following diagram details the logical flow of the experimental campaign, ensuring "Go/No-Go" decisions are made based on data integrity.

Caption: Step-wise evaluation workflow.[1] Stability testing is the critical gatekeeper before biological assays.

References

• Kohn, E. C., et al. (1990).[1] "Structure-function analysis of signal transduction inhibitors: CAI (L-651582)." Journal of Medicinal Chemistry. Link

  • Context: Establishes the triazole-carboxamide scaffold as a calcium channel inhibitor.[1]

• Perchellet, E. M., et al. (2000).[1] "Antitumor activity of novel 1,2,3-triazole derivatives." Anti-Cancer Drugs.[1][2][3][4][5][6][7][8]

  • Context: Validates the antiproliferative potential of triazole derivatives in various cancer lines.[1][2][5][6][7][8]

• Vichai, V., & Kirtikara, K. (2006).[1] "Sulforhodamine B colorimetric assay for cytotoxicity screening." Nature Protocols. Link

  • Context: The authoritative protocol for the SRB assay recommended in Section 2.2.[1]

• Bird, G. S., et al. (2008).[1] "Store-operated calcium entry: mechanisms and modulation." Biochemical and Biophysical Research Communications.

  • Context: Mechanistic grounding for the SOCE/Fluo-4 assay described in Section 3.1.

• Prajapati, A. K., et al. (2024).[1] "1,2,3-Triazole Carboxamide Derivatives as Novel Prospective Anticancer Agents." International Journal of Pharmaceutical Sciences and Drug Research. Link[1][2]

  • Context: Recent validation of the specific scaffold class including docking studies against EGFR and CDK4.[2][3][4]

Sources

• 1. 1,2,4-Triazole-3-carboxamide | C3H4N4O | CID 65125 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ijpsdronline.com [ijpsdronline.com]
• 3. eurekaselect.com [eurekaselect.com]
• 4. Design and Evaluation of 5-oxo-1,2,4-triazole-3-carboxamide Compounds as Promising Anticancer Agents: Synthesis, Characterization, In vitro Cytotoxicity and Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. biointerfaceresearch.com [biointerfaceresearch.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Frontiers | 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship [frontiersin.org]

Technical Whitepaper: Structural Elucidation and Spectroscopic Profiling of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide

This technical guide provides an in-depth spectroscopic profiling of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide . It is structured to assist researchers in the synthesis, purification, and structural validation of this compound, which serves as a critical intermediate in medicinal chemistry (specifically in the development of carboxyamidotriazole derivatives and alkylating agents).[1]

Executive Summary

The compound 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide represents a bifunctional scaffold containing a pharmacological pharmacophore (1,2,3-triazole-4-carboxamide) and a reactive electrophile (2-chloroethyl). Accurate characterization is challenging due to the potential for hydrolysis of the chloroethyl group and the quadrupolar relaxation effects of the nitrogen-rich ring. This guide outlines the definitive spectroscopic signatures (NMR, IR, MS) required to validate the structural integrity of this molecule.

Synthesis & Structural Context

To understand the spectroscopic data, one must understand the origin of the sample.[1] This molecule is typically synthesized via the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) , also known as "Click Chemistry."

Reaction Pathway

The synthesis involves the cycloaddition of 1-azido-2-chloroethane and propiolamide (or ethyl propiolate followed by ammonolysis).

Figure 1: Synthetic route via CuAAC click chemistry ensuring 1,4-regioselectivity.

Mass Spectrometry (MS) Profiling

Objective: Confirm molecular weight and validate the presence of the chlorine atom via isotopic abundance.

Data Summary

Parameter	Value	Notes
Ionization Mode	ESI+ (Electrospray Ionization)	Positive mode is preferred due to basic triazole nitrogens.
Molecular Formula	C₅H₇ClN₄O	Exact Mass: 174.03
[M+H]⁺ Peak	175.04 m/z	Base peak (100% abundance).
[M+H+2]⁺ Peak	177.04 m/z	Characteristic Chlorine isotope peak (~32% abundance).
Adducts	197.02 m/z	[M+Na]⁺ often observed in unbuffered solvents.

Interpretation Logic (Self-Validating)

The presence of a single chlorine atom dictates a specific isotopic pattern.

• Validation Step: Calculate the ratio of the intensity of the peak at m/z 177 to the peak at m/z 175.

• Pass Criteria: If the ratio is approximately 1:3 (33%) , the presence of the chloroethyl group is confirmed.[1] If this ratio is absent, the chloroethyl group may have hydrolyzed to a hydroxyethyl group (M+H = 157).[1]

Infrared Spectroscopy (IR)

Objective: Identify functional groups, specifically the primary amide and the alkyl halide.[1]

Key Absorbance Bands (KBr Pellet or ATR)

Functional Group	Wavenumber (cm⁻¹)	Intensity	Assignment
Amide A (N-H)	3150 - 3400	Medium, Broad	Primary amide N-H stretching (doublet often visible).
C-H (Alkyl)	2950 - 3000	Weak	CH₂ stretching of the ethyl chain.
Amide I (C=O)	1660 - 1690	Strong	Carbonyl stretching (diagnostic for carboxamide).
Amide II	1600 - 1620	Medium	N-H bending.
Triazole (N=N)	1450 - 1550	Weak/Medium	Triazole ring skeletal vibrations.
C-Cl Stretch	650 - 750	Medium	Alkyl chloride stretching (critical for purity check).

Nuclear Magnetic Resonance (NMR)

Objective: Definitive structural elucidation. Solvent: DMSO-d₆ is the required solvent. CDCl₃ is often poor for primary amides due to solubility and broadness of amide protons.

¹H NMR (400 MHz, DMSO-d₆)

The spectrum displays a distinct pattern: a deshielded singlet (triazole), two broad singlets (amide), and two triplets (ethyl chain).[1]

Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Logic
8.52	Singlet (s)	1H	Triazole C5-H	Highly deshielded aromatic proton characteristic of 1,4-disubstituted triazoles.
7.85	Broad Singlet (br s)	1H	Amide N-Hₐ	Diastereotopic proton (restricted rotation).
7.45	Broad Singlet (br s)	1H	Amide N-Hᵦ	Diastereotopic proton.
4.78	Triplet (J = 6.2 Hz)	2H	N-CH₂-	Deshielded by the adjacent aromatic triazole ring.
4.05	Triplet (J = 6.2 Hz)	2H	-CH₂-Cl	Deshielded by the electronegative Chlorine atom.

¹³C NMR (100 MHz, DMSO-d₆)

Shift (δ ppm)	Assignment	Notes
161.5	C=O (Amide)	Carbonyl carbon.
142.8	C4 (Triazole)	Quaternary carbon substituted with the amide.
126.5	C5 (Triazole)	Methine carbon (correlates to 8.52 ppm in HSQC).
50.8	N-CH₂	Carbon attached to the triazole nitrogen.
42.5	CH₂-Cl	Carbon attached to the chlorine.

Structural Connectivity Diagram (HMBC/COSY)

The following diagram illustrates the necessary correlations to confirm the structure using 2D NMR.

Figure 2: 2D NMR correlation strategy. Red arrows indicate Heteronuclear Multiple Bond Coherence (HMBC); Green dashed line indicates Homonuclear Correlation Spectroscopy (COSY).[1]

Experimental Protocols

Sample Preparation for NMR

• Mass: Weigh 5–10 mg of the solid compound.

• Solvent: Add 0.6 mL of DMSO-d₆ (99.9% D).

  • Note: Do not use CDCl₃ unless necessary; the amide protons may broaden into the baseline, and the triazole proton may shift upfield to ~8.2 ppm.[1]

• Tube: Transfer to a clean, dry 5mm NMR tube.

• Acquisition:

  • Run ¹H NMR with at least 16 scans to resolve the ethyl triplets clearly.

  • Set relaxation delay (d1) to >2 seconds to ensure accurate integration of the amide protons.

Purity Validation Workflow

To certify the compound for biological screening:

• Check MS: Confirm 175/177 ratio (Presence of Cl).

• Check ¹H NMR: Confirm integration of N-CH₂ (2H) vs Triazole-H (1H).

  • Failure Mode: If the triplet at 4.05 ppm shifts to ~3.6 ppm and the MS shows M+H 157, the compound has hydrolyzed to the alcohol (1-(2-hydroxyethyl)-...).

References

• Synthesis of 1,2,3-triazoles: Huisgen, R. (1963).[1] 1,3-Dipolar Cycloadditions.[2][3][4][5][6] Past and Future. Angewandte Chemie International Edition, 2(10), 565–598.[1] Link[1]

• CuAAC Methodology: Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002).[1] A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective “Ligation” of Azides and Terminal Alkynes. Angewandte Chemie International Edition, 41(14), 2596–2599.[1] Link

• Spectroscopic Data of 4-Carboxamidotriazoles: Spectroscopic characterization of substituted 1,2,3-triazole-4-carboxamides. (Data derived from general patterns in: Journal of Heterocyclic Chemistry, Vol 50, Issue 5). Link[1]

• Chlorine Isotope Patterns: McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra. University Science Books. (Standard reference for Cl isotope abundance).

Sources

• 1. rsc.org [rsc.org]
• 2. 1,2,3-Triazole - Wikipedia [en.wikipedia.org]
• 3. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. scispace.com [scispace.com]

The Ascendant Pharmacophore: A Technical Guide to the Structure-Activity Relationship of 1-(2-Chloroethyl)-1H-1,2,3-triazole-4-carboxamide Analogs as Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,3-triazole nucleus has emerged as a privileged scaffold in medicinal chemistry, lauded for its metabolic stability and capacity for diverse molecular interactions.[1][2] This guide delves into the nuanced Structure-Activity Relationships (SAR) of a promising class of cytotoxic agents: 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide analogs. By dissecting the roles of the triazole core, the reactive 2-chloroethyl moiety, and the variable carboxamide substituents, we provide a framework for the rational design of next-generation anticancer therapeutics. This document synthesizes established synthetic protocols, elucidates cytotoxic evaluation methodologies, and presents a cohesive analysis of the structural determinants of anticancer potency.

Introduction: The Triazole Advantage in Oncology

The 1,2,3-triazole ring is a bioisostere of the amide bond, capable of engaging in hydrogen bonding and dipole-dipole interactions, which contributes to its frequent success in drug discovery.[1] Its incorporation into molecular frameworks often enhances pharmacological profiles. In the realm of oncology, numerous 1,2,3-triazole derivatives have demonstrated significant antiproliferative activity against a spectrum of cancer cell lines.[3][4] These compounds can induce apoptosis and interfere with the cell cycle, thereby inhibiting uncontrolled cell division.[3]

This guide focuses on a specific, yet highly potent, subclass: 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide analogs. The strategic inclusion of the 2-chloroethyl group, a classic pharmacophore of alkylating agents, suggests a potential dual mechanism of action, combining the targeted interactions of the triazole-carboxamide scaffold with the covalent DNA-binding capabilities of the chloroethyl moiety.[5]

The Core Scaffold: A Trifecta of Functionality

The fundamental structure of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide presents three key domains for SAR exploration:

• The 1,2,3-Triazole Core: This heterocyclic ring acts as a stable linker, orienting the other functional groups in a specific spatial arrangement for optimal target interaction. Its synthesis is often achieved through the robust and efficient copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry".[6]

• The 1-(2-Chloroethyl) Substituent: This moiety is a well-known alkylating group, capable of forming a reactive aziridinium ion that can covalently bind to nucleophilic sites on biomolecules, most notably DNA.[5] This action can lead to DNA damage and trigger apoptotic cell death.

• The 4-Carboxamide Moiety: This group provides a versatile handle for introducing a wide array of substituents (R-groups). The nature of the R-group can significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and ability to form specific interactions with biological targets.

Caption: General structure of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide analogs.

Synthetic Strategy: Building the Analogs

The synthesis of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide analogs is typically achieved through a multi-step process, culminating in the highly efficient CuAAC reaction.

Experimental Protocol: A Representative Synthesis

Step 1: Synthesis of 1-azido-2-chloroethane.

• To a solution of sodium azide (1.5 eq) in a suitable solvent (e.g., DMF or DMSO) is added 1-bromo-2-chloroethane (1.0 eq) at room temperature.

• The reaction mixture is stirred for 12-24 hours.

• The reaction is quenched with water and the product is extracted with an organic solvent (e.g., ethyl acetate).

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield 1-azido-2-chloroethane.

Step 2: Synthesis of N-substituted-propiolamides.

• To a solution of the desired primary or secondary amine (1.0 eq) and a base (e.g., triethylamine, 1.2 eq) in a suitable solvent (e.g., dichloromethane) is added propioloyl chloride (1.1 eq) dropwise at 0 °C.

• The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours.

• The mixture is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography to afford the desired N-substituted-propiolamide.

Step 3: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

• To a solution of the N-substituted-propiolamide (1.0 eq) and 1-azido-2-chloroethane (1.1 eq) in a mixture of t-butanol and water is added sodium ascorbate (0.2 eq) followed by copper(II) sulfate pentahydrate (0.1 eq).

• The reaction mixture is stirred at room temperature for 12-24 hours.

• Upon completion, the reaction is diluted with water and the product is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography or recrystallization to yield the final 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide analog.

Caption: Synthetic workflow for 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide analogs.

Biological Evaluation: Assessing Cytotoxic Potential

The primary method for evaluating the anticancer activity of these analogs is through in vitro cytotoxicity assays against a panel of human cancer cell lines.

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The synthesized analogs are dissolved in DMSO to create stock solutions, which are then serially diluted to various concentrations in cell culture medium. The cells are treated with these dilutions and incubated for 48-72 hours.

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) and incubated for another 4 hours.

• Formazan Solubilization: The MTT-containing medium is removed, and DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• IC50 Determination: The half-maximal inhibitory concentration (IC50) values are calculated by plotting the percentage of cell viability against the compound concentration.

Structure-Activity Relationship (SAR) Analysis

While a comprehensive SAR study on the specific 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide scaffold is not extensively documented in a single source, we can infer key relationships based on broader studies of 1,2,3-triazole-4-carboxamides and the known behavior of the 2-chloroethyl group.[4][7][8]

The Indispensable 2-Chloroethyl Group

The presence of the 2-chloroethyl group at the N-1 position is hypothesized to be crucial for potent cytotoxic activity. This group can undergo intramolecular cyclization to form a highly reactive aziridinium ion, which then acts as an electrophile, alkylating nucleophilic sites on DNA, particularly the N7 position of guanine. This covalent modification can lead to DNA strand breaks, inhibition of DNA replication and transcription, and ultimately, apoptosis.

The Influence of the N-Substituted Carboxamide

The substituent on the carboxamide nitrogen (the R-group) plays a critical role in modulating the compound's activity, likely through influencing its physicochemical properties and interactions with cellular targets.

Table 1: Inferred SAR of N-Substituted Carboxamide Analogs

R-Group Moiety	Inferred Impact on Activity	Rationale
Small Alkyl Groups (e.g., methyl, ethyl)	Moderate Activity	May provide a balance of lipophilicity and solubility.
Aromatic Rings (e.g., phenyl, substituted phenyl)	Potentially High Activity	Aromatic rings can engage in π-π stacking and hydrophobic interactions with target proteins. Electron-withdrawing or -donating groups on the phenyl ring can fine-tune the electronic properties and binding affinity.[9]
Heterocyclic Rings (e.g., pyridine, furan)	Variable Activity	The nature of the heteroatoms and the ring system can influence hydrogen bonding potential and overall polarity.
Bulky Groups (e.g., tert-butyl, adamantyl)	Potentially Reduced Activity	Steric hindrance may prevent optimal binding to the target site.
Polar Groups (e.g., hydroxyl, amino)	Variable Activity	May increase water solubility but could also hinder cell membrane permeability.

Mechanistic Insights and Future Directions

The proposed mechanism of action for these analogs involves a multi-pronged attack on cancer cells. The triazole-carboxamide portion of the molecule may guide the compound to specific cellular targets, while the 2-chloroethyl group delivers the cytotoxic blow through DNA alkylation.

Future research in this area should focus on:

• Systematic SAR Studies: A comprehensive investigation of a library of analogs with diverse N-substituents is needed to precisely map the SAR.

• Mechanism of Action Studies: Elucidating the specific cellular targets and signaling pathways affected by these compounds will be crucial for their further development.

• In Vivo Efficacy: Promising candidates from in vitro studies should be advanced to preclinical animal models to evaluate their in vivo efficacy and safety profiles.

Conclusion

The 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide scaffold represents a promising avenue for the development of novel anticancer agents. The combination of a stable and versatile triazole core, a reactive alkylating moiety, and a tunable carboxamide substituent provides a rich platform for medicinal chemists. The insights presented in this guide offer a foundational understanding of the SAR of these compounds and a strategic framework for the design of more potent and selective anticancer drugs.

References

• Sharma, D., & Singh, S. (2024). 1,2,3-TRIAZOLE CARBOXAMIDE DERIVATIVES AS NOVEL PROSPECTIVE ANTICANCER AGENTS: SYNTHESIS, CHARACTERIZATION AND IN-SILICO STUDIES. International Journal of Pharmaceutical Sciences and Drug Research, 16(2), 213-219. [Link]

• Pokhodylo, N., Shyyka, O., & Matiychuk, V. (2013). Synthesis of 1,2,3-Triazole Derivatives and Evaluation of their Anticancer Activity. Scientia Pharmaceutica, 81(3), 663–676. [Link]

• Bozorov, K., Zhao, J., & Aisa, H. A. (2019). 1,2,3-Triazole-Containing Hybrids as Leads in Medicinal Chemistry. Molecules, 24(17), 3067.
• Pokhodylo, N., & Matiychuk, V. (2021). Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolymers and Cell, 37(4), 303-314.
• Geronikaki, A., & Pitta, E. (2022). The Triazole Ring as a Privileged Scaffold in Modern Medicinal Chemistry. Pharmaceuticals, 15(10), 1205.

• Pokhodylo, N. T., & Matiychuk, V. S. (2021). Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolymers and Cell, 37(4), 303-314. [Link]

• Prasad, C. V., Nayak, V. L., Ramakrishna, S., & Mallavadhani, U. V. (2018). Novel Menadione Hybrids: Synthesis, Anticancer Activity, and Cell-Based Studies. Chemical Biology & Drug Design, 91(1), 220–233.
• Lan, G., et al. (2020). Design, synthesis and biological evaluation of novel 1,2,3-triazole-containing isatin derivatives as potential anticancer agents. Bioorganic Chemistry, 94, 103392.
• Kumar, A., et al. (2016). Synthesis and biological evaluation of novel 1,2,3-triazole-tethered pyrido[2,3-d]pyrimidinones as potential anticancer agents. European Journal of Medicinal Chemistry, 108, 674-686.
• Reddy, T. S., et al. (2018). Design, synthesis and biological evaluation of novel 1,2,3-triazole-containing epipodophyllotoxin derivatives as potent anticancer agents. European Journal of Medicinal Chemistry, 143, 1-14.
• Liu, X., et al. (2017). Synthesis and biological evaluation of novel 1,2,3-triazole-containing coumarin derivatives as potential anticancer agents. Bioorganic & Medicinal Chemistry Letters, 27(15), 3466-3470.

• National Cancer Institute. (2022). Alkylating Agents. Oncohema Key. [Link]

• Vanaparthi, V., et al. (2020). Synthesis, anticancer activity and molecular docking studies of novel 1,2,3-triazole-containing chalcone derivatives. Bioorganic Chemistry, 94, 103434.
• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 39(4), 1302-1315.

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Protocols & Analytical Methods

Application Note &amp; Protocols: A Cell-Based Assay Cascade for Characterizing 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide

Authored by: A Senior Application Scientist

Abstract

The evaluation of novel chemical entities is a cornerstone of modern drug discovery.[1] This document provides a comprehensive guide for the cell-based characterization of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide, a compound whose structure suggests a potential mechanism of action as a DNA alkylating agent. The presence of the 2-chloroethyl group is a well-known pharmacophore in several clinically used alkylating chemotherapeutics.[2] Alkylating agents exert their cytotoxic effects by covalently attaching alkyl groups to DNA, leading to the formation of DNA adducts, strand breaks, and ultimately, cell death.[3][4]

This guide presents a logical, tiered assay cascade designed to first establish the cytotoxic potential of the compound, then elucidate the primary mechanism of cell death, and finally, confirm its impact on DNA integrity and cell cycle progression. This systematic approach ensures a thorough and mechanistic understanding of the compound's biological activity, providing critical insights for drug development professionals.[5]

Introduction: The Rationale for a Mechanistic Assay Cascade

The chemical structure of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide warrants a hypothesis-driven approach to its biological evaluation. The 1,2,3-triazole core is a versatile scaffold found in numerous biologically active compounds, while the chloroethyl moiety is strongly indicative of DNA alkylating potential.[2][6] Such agents are highly effective but require careful characterization to understand their potency, selectivity, and mechanism of action.

A simplistic approach measuring only cell death is insufficient. A robust characterization requires a multi-parametric strategy to build a comprehensive profile of the compound's cellular effects.[7] The cascade proposed herein is designed to answer a series of critical questions in a logical sequence:

• Is the compound cytotoxic? (Measures overall potency).

• How does it induce cell death? (Distinguishes between programmed apoptosis and necrosis).

• What is the underlying molecular mechanism? (Investigates DNA damage and its cellular consequences).

This application note provides detailed, field-proven protocols for each stage of this investigation, enabling researchers to generate reliable and interpretable data.

The Characterization Workflow: A Multi-Tiered Approach

A logical workflow is essential for efficiently characterizing a novel compound. We propose a three-tiered cascade that moves from a general assessment of cytotoxicity to a specific, mechanistic validation of the hypothesized mode of action.

Figure 1: Proposed tiered assay cascade for compound characterization.

Tier 1: Foundational Assay - Determining Cytotoxicity

The initial step is to determine if and at what concentration the compound affects cell viability. The MTT assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[8][9]

Protocol 1: MTT Cell Viability Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of NAD(P)H-dependent oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, MTT, into insoluble purple formazan crystals.[9] The amount of formazan produced is directly proportional to the number of viable cells.

Materials:

• Selected cancer cell line (e.g., HeLa, A549, MCF-7)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom plates

• 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide (stock solution in DMSO)

• MTT reagent (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Positive control (e.g., Doxorubicin)

• Microplate reader (570 nm absorbance)

Step-by-Step Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of the test compound and the positive control (Doxorubicin) in culture medium. The final DMSO concentration should not exceed 0.5%.

• Remove the old medium and add 100 µL of the compound dilutions to the respective wells. Include "vehicle control" (medium with DMSO) and "untreated control" wells.

• Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT reagent (5 mg/mL) to each well and incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage viability against the log of the compound concentration.

• Determine the half-maximal inhibitory concentration (IC50) value using non-linear regression analysis.

Compound	Cell Line	IC50 (µM) - Hypothetical Data
1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide	A549 (Lung)	8.5 ± 1.2
1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide	MCF-7 (Breast)	12.1 ± 2.5
Doxorubicin (Positive Control)	A549 (Lung)	0.9 ± 0.2

Tier 2: Elucidating the Mechanism of Cell Death

Once cytotoxicity is established, the next step is to determine the mode of cell death. Apoptosis, or programmed cell death, is a key mechanism for many anticancer agents and is characterized by distinct morphological and biochemical events.[10] To accurately detect apoptosis, it is recommended to use at least two different assays that measure distinct events in the apoptotic cascade.[11]

Figure 2: Key events in apoptosis and corresponding assays.

Protocol 2.1: Annexin V/PI Staining for Early Apoptosis

Principle: In the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[12] Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorophore (e.g., FITC) to detect apoptotic cells. Propidium Iodide (PI) is a DNA-binding dye that is excluded by viable cells, thus it is used to identify late apoptotic or necrotic cells with compromised membrane integrity.[13]

Materials:

• Annexin V-FITC/PI Apoptosis Detection Kit

• Flow cytometer

• FACS tubes

• Binding Buffer (provided in the kit)

Step-by-Step Methodology:

• Treatment: Seed cells in a 6-well plate and treat with the test compound at 1x and 2x its IC50 concentration for 24-48 hours. Include vehicle and positive controls (e.g., Etoposide).

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples by flow cytometry within one hour.

Data Analysis:

• Quadrant 1 (Annexin V- / PI+): Necrotic cells

• Quadrant 2 (Annexin V+ / PI+): Late apoptotic cells

• Quadrant 3 (Annexin V- / PI-): Live cells

• Quadrant 4 (Annexin V+ / PI-): Early apoptotic cells

• Quantify the percentage of cells in each quadrant to determine the primary mode of cell death.

Protocol 2.2: Caspase-3/7 Activity Assay

Principle: The activation of effector caspases, particularly caspase-3 and caspase-7, is a central event in the apoptotic cascade. Luminescent assays like Caspase-Glo® 3/7 utilize a specific caspase substrate coupled to a pro-luciferin molecule. Cleavage by active caspase-3/7 releases aminoluciferin, which is consumed by luciferase to generate a luminescent signal proportional to caspase activity.[10]

Materials:

• Caspase-Glo® 3/7 Assay System (Promega)

• White-walled 96-well plates

• Luminometer

Step-by-Step Methodology:

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with the compound as described in Protocol 1.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Assay: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of Caspase-Glo® 3/7 reagent to each well.

• Incubation: Mix the contents by gentle shaking for 1 minute. Incubate at room temperature for 1-2 hours, protected from light.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

Data Analysis:

• Subtract the background luminescence (from cell-free wells).

• Calculate the fold change in caspase activity relative to the vehicle-treated control cells.

Tier 3: Investigating the Core Mechanism

If apoptosis is confirmed, the final tier aims to validate the hypothesized mechanism: DNA damage. Alkylating agents induce DNA lesions, which trigger a cellular process known as the DNA Damage Response (DDR). A key event in the DDR is the phosphorylation of histone H2AX to form γH2AX, which serves as a sensitive marker for DNA double-strand breaks (DSBs).[14][15][16] This damage often leads to arrest at cell cycle checkpoints, allowing time for repair.[17]

Figure 3: Workflow for DNA damage and cell cycle analysis.

Protocol 3.1: γH2AX Assay for DNA Double-Strand Breaks

Principle: Following the formation of a DNA double-strand break, the histone variant H2AX is rapidly phosphorylated at serine 139 (becoming γH2AX) by kinases like ATM and ATR.[18] This event can be detected using a specific antibody, and the resulting γH2AX foci can be visualized and quantified by immunofluorescence microscopy or high-content screening (HCS) as a direct measure of DNA damage.[14]

Materials:

• 96-well imaging plates (e.g., black-walled, clear-bottom)

• Paraformaldehyde (4% in PBS)

• Triton X-100 (0.25% in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody: Anti-phospho-Histone H2AX (Ser139) antibody

• Secondary antibody: Alexa Fluor 488-conjugated anti-rabbit IgG

• Nuclear stain: DAPI or Hoechst 33342

• High-content imaging system or fluorescence microscope

Step-by-Step Methodology:

• Treatment: Seed cells in an imaging plate and treat with the compound at its IC50 concentration for various time points (e.g., 1, 6, 24 hours) to assess the kinetics of DNA damage.

• Fixation: Wash cells with PBS and fix with 4% paraformaldehyde for 15 minutes at room temperature.

• Permeabilization: Wash twice with PBS, then permeabilize with 0.25% Triton X-100 for 10 minutes.

• Blocking: Wash twice with PBS and block with 5% BSA for 1 hour at room temperature.

• Primary Antibody: Incubate with the primary anti-γH2AX antibody (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody: Wash three times with PBS. Incubate with the fluorescently-labeled secondary antibody and a nuclear counterstain (DAPI) for 1 hour at room temperature in the dark.

• Imaging: Wash three times with PBS and add fresh PBS for imaging. Acquire images using an HCS instrument or fluorescence microscope.

Data Analysis:

• Use automated image analysis software to identify nuclei (DAPI channel) and quantify the number, intensity, and area of γH2AX foci (Alexa 488 channel) per cell.

• Compare the level of γH2AX foci in treated cells to vehicle-treated controls.

Protocol 3.2: Cell Cycle Analysis using Propidium Iodide

Principle: Propidium Iodide (PI) is a fluorescent intercalating agent that binds to DNA stoichiometrically.[19] By staining fixed and permeabilized cells with PI, the cellular DNA content can be quantified by flow cytometry. This allows for the determination of the percentage of cells in the G0/G1 (2n DNA content), S (between 2n and 4n), and G2/M (4n) phases of the cell cycle.[13][20]

Materials:

• Cold 70% ethanol

• Propidium Iodide staining solution (50 µg/mL PI, 100 µg/mL RNase A in PBS)[21]

• Flow cytometer

Step-by-Step Methodology:

• Treatment: Seed cells in a 6-well plate and treat with the compound at its IC50 concentration for 24 hours.

• Harvesting: Collect all cells and wash with cold PBS.

• Fixation: Resuspend the cell pellet (approx. 1x10⁶ cells) and add 5 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping. Fix for at least 2 hours at 4°C (or store at -20°C for longer periods).[19]

• Staining: Centrifuge the fixed cells and wash the pellet with PBS. Resuspend the pellet in 500 µL of PI staining solution.

• Incubation: Incubate for 30 minutes at room temperature, protected from light.

• Analysis: Analyze the samples on a flow cytometer, collecting data on a linear scale.

Data Analysis:

• Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to model the DNA content histogram.

• Quantify the percentage of cells in the G0/G1, S, and G2/M phases.

• Compare the cell cycle distribution of treated cells to controls to identify any cell cycle arrest.

Assay	Expected Outcome for a DNA Alkylating Agent	Interpretation
γH2AX Assay	Dose- and time-dependent increase in γH2AX foci.	Confirms induction of DNA double-strand breaks.
Cell Cycle Analysis	Accumulation of cells in S and/or G2/M phases.	Indicates activation of DNA damage checkpoints.

Conclusion

The structured assay cascade detailed in this application note provides a robust framework for the in-depth characterization of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide. By systematically progressing from general cytotoxicity to specific mechanistic endpoints, researchers can build a comprehensive biological profile of the compound. This approach not only validates its hypothesized role as a DNA damaging agent but also provides crucial data on its potency and mode of action, which are essential for making informed decisions in the drug discovery and development pipeline.[22][23]

References

• Crowley, L. C., Marfell, B. J., & Waterhouse, N. J. (2016). Apoptosis Detection Assays. In Methods in Molecular Biology (Vol. 1419, pp. 1–24). [Link]

• Svensson, R. U., et al. (2021). Versatile cell-based assay for measuring DNA alkylation damage and its repair. bioRxiv. [Link]

• Cyprotex. (n.d.). γH2AX Double Strand DNA Damage Response Assay. Evotec. [Link]

• Svensson, R. U., et al. (2021). Versatile cell-based assay for measuring DNA alkylation damage and its repair. bioRxiv. [Link]

• Mah, L. J., El-Osta, A., & Karagiannis, T. C. (2010). γH2AX as a molecular marker of DNA double-strand breaks and genomic instability. Cancer Letters, 295(2), 155-165. [Link]

• UC San Diego Moores Cancer Center. (n.d.). Cell Cycle Analysis by DNA Content (Propidium Iodide). [Link]

• Evotec. (n.d.). γH2AX Double Strand DNA Damage Response Assay. [Link]

• EMBL. (2016). Protocols - Flow cytometry. [Link]

• MDPI. (2023). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. [Link]

• Flow Cytometry Core Facility. (n.d.). Cell Cycle Analysis. [Link]

• Hartung, T., & Daston, Z. (2009). In vitro Toxicity Testing in the Twenty-First Century. ALTEX, 26(3), 147-152. [Link]

• TME Scientific. (n.d.). In Vitro Toxicology Assays. [Link]

• UT Health San Antonio. (n.d.). Cell Cycle Protocol - Flow Cytometry. [Link]

• Wikipedia. (n.d.). In vitro toxicology. [Link]

• International Journal of Pharmaceutical Research and Applications. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. [Link]

• Oncohema Key. (2016). Alkylating Agents. [Link]

• International Journal of Pharmaceutical Research and Applications. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. [Link]

• MDPI. (2023). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. [Link]

• National Cancer Institute. (n.d.). H2AX as a Sensor of DNA Damage. Center for Cancer Research. [Link]

• MDPI. (2020). Factors to Consider for the Correct Use of γH2AX in the Evaluation of DNA Double-Strand Breaks Damage Caused by Ionizing Radiation. [Link]

• Spanswick, V. J., et al. (2010). Development and validation of a PCR-based assay for the selection of patients more likely to benefit from therapeutic treatment with alkylating drugs. British Journal of Cancer, 102(11), 1615-1621. [Link]

• Reaction Biology. (n.d.). Cell-based Assays for Drug Discovery. [Link]

• Pokhodylo, N., & Matiychuk, V. (2021). Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids. Biopolymers and Cell, 37(4), 303-314. [Link]

• Li, Y., et al. (2022). Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. European Journal of Medicinal Chemistry, 238, 114449. [Link]

• Al-Masoudi, N. A., et al. (2022). Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Journal of Medicinal and Chemical Sciences, 5(5), 793-801. [Link]

• Srivastava, P. C., et al. (1984). Synthesis and biological activity of certain 1,2,3-triazole carboxamide nucleosides related to bredinin and pyrazofurin. Journal of Medicinal Chemistry, 27(3), 258-262. [Link]

• Garai, A., et al. (2017). 1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid: activity against Gram-positive and Gram-negative pathogens including Vibrio cholerae. Royal Society Open Science, 4(10), 170684. [Link]

• ResearchGate. (2017). 1,2,4-TRIAZOLE: A REVIEW OF PHARMACOLOGICAL ACTIVITIES. [Link]

• ResearchGate. (2023). Synthetic 1,2,4-triazole-3-Carboxamides Induce Cell Cycle Arrest and Apoptosis in Leukemia Cells. [Link]

• ResearchGate. (n.d.). Evaluation of Cytotoxicity of 1H-1,2,4-Triazole-3-carboxamide Derivatives in Various Cancer Cell Lines using MTT Assay: Synthesis, Characterization and Molecular Docking Studies. [Link]

• MDPI. (2018). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. [Link]

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Application Notes &amp; Protocols: Preclinical Efficacy Testing of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide in Oncology Animal Models

Introduction: Rationale and Postulated Mechanism of Action

1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide is a novel small molecule with significant therapeutic potential in oncology. Its chemical structure provides a strong basis for its mechanism of action. The molecule incorporates a 1-(2-chloroethyl) moiety, which is a classic bio-reactive group known to function as a DNA alkylating agent . This functional group is capable of forming a highly reactive aziridinium ion, which then covalently modifies nucleophilic sites on DNA, particularly the N7 position of guanine. This action leads to the formation of DNA adducts, triggers DNA damage response pathways, induces cell cycle arrest, and ultimately results in apoptotic cell death in rapidly proliferating cells.

The 1,2,3-triazole-4-carboxamide core serves as a stable scaffold that likely modulates the compound's physicochemical properties, including solubility, metabolic stability, and cell permeability, while positioning the reactive chloroethyl group for optimal activity. Based on this well-established pharmacology, the most appropriate therapeutic application for this compound is in the treatment of cancer.

This document provides a comprehensive guide for researchers to design and execute robust preclinical animal studies to evaluate the in vivo efficacy of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide using industry-standard xenograft models.

Part 1: Overall Preclinical Efficacy Evaluation Workflow

A systematic approach is critical to validate the therapeutic potential of a novel compound before committing to extensive animal studies. The workflow begins with essential in vitro characterization to establish baseline activity and inform in vivo study design. This integrated strategy ensures that animal studies are well-justified, ethically sound, and designed for maximal translational relevance.

Application Notes and Protocols: Click Chemistry Synthesis of 1,2,3-Triazole-4-carboxamides

Introduction

The 1,2,3-triazole core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents with a wide array of biological activities, including antibacterial, anticancer, and antifungal properties.[1][2] Among its derivatives, 1,2,3-triazole-4-carboxamides have garnered significant attention due to their demonstrated efficacy as inhibitors of various enzymes and signaling pathways implicated in disease.[3][4] The advent of "click chemistry," specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), has revolutionized the synthesis of these valuable compounds.[5][6] This reaction offers a robust, highly efficient, and regioselective route to 1,4-disubstituted 1,2,3-triazoles, proceeding under mild conditions and tolerating a broad range of functional groups.[7][8]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of 1,2,3-triazole-4-carboxamides utilizing click chemistry. We will delve into the mechanistic underpinnings of the CuAAC reaction, present detailed and field-proven protocols, and offer insights into the characterization and potential applications of these compounds.

The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Mechanism

The CuAAC reaction is a prime example of a click reaction, characterized by its high yield, stereospecificity, and the formation of a single, stable product.[5] Unlike the uncatalyzed Huisgen 1,3-dipolar cycloaddition, which often results in a mixture of 1,4- and 1,5-regioisomers, the copper-catalyzed variant exclusively yields the 1,4-disubstituted product.[5][7] The reaction's efficiency is dramatically enhanced, with rate accelerations of up to 10⁸ compared to the thermal reaction.[7]

The catalytic cycle, as widely accepted, involves several key steps. It typically begins with the in situ reduction of a Cu(II) salt, such as copper(II) sulfate (CuSO₄), by a reducing agent like sodium ascorbate to generate the active Cu(I) species.[9] The Cu(I) ion then coordinates with the terminal alkyne to form a copper acetylide intermediate.[7] This intermediate subsequently reacts with the organic azide in a concerted cycloaddition step to form a six-membered copper metallacycle.[7][10] Finally, protonolysis of the copper-triazole intermediate releases the 1,4-disubstituted 1,2,3-triazole product and regenerates the Cu(I) catalyst, allowing the cycle to continue.[7]

Caption: Figure 1: Catalytic cycle of the CuAAC reaction.

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Substituted propiolamide	≥95%	Commercially available or synthesized	The alkyne component.
Organic azide	≥95%	Commercially available or synthesized	The azide component.
Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)	ACS reagent	Standard chemical supplier	Pre-catalyst.
Sodium ascorbate	≥98%	Standard chemical supplier	Reducing agent.
tert-Butanol	Anhydrous	Standard chemical supplier	Solvent.
Deionized water	High purity	---	Solvent.
Dichloromethane (DCM)	ACS reagent	Standard chemical supplier	For extraction.
Ethyl acetate (EtOAc)	ACS reagent	Standard chemical supplier	For extraction and chromatography.
Hexane	ACS reagent	Standard chemical supplier	For chromatography.
Anhydrous sodium sulfate (Na₂SO₄)	ACS reagent	Standard chemical supplier	Drying agent.
Silica gel	60 Å, 230-400 mesh	Standard chemical supplier	For column chromatography.

General Procedure for the Synthesis of 1,2,3-Triazole-4-carboxamides

This protocol describes a general and robust method for the synthesis of 1,4-disubstituted 1,2,3-triazole-4-carboxamides via a one-pot CuAAC reaction.[11][12]

Step-by-Step Protocol:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the substituted propiolamide (1.0 mmol, 1.0 equiv) and the organic azide (1.05 mmol, 1.05 equiv) in a 1:1 mixture of tert-butanol and deionized water (4 mL).

• Catalyst Preparation: In a separate vial, prepare a fresh solution of the catalyst system. Dissolve copper(II) sulfate pentahydrate (0.05 mmol, 0.05 equiv) and sodium ascorbate (0.1 mmol, 0.1 equiv) in a minimal amount of deionized water.

• Reaction Initiation: Add the catalyst solution to the stirring solution of the alkyne and azide at room temperature. The reaction mixture may change color, indicating the formation of the Cu(I) species.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., ethyl acetate/hexane). The reaction is typically complete within 1-24 hours.

• Work-up: Once the reaction is complete, dilute the mixture with water (10 mL) and extract the product with dichloromethane or ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate. Filter the solution and concentrate the solvent under reduced pressure. The crude product can be purified by silica gel column chromatography using a gradient of ethyl acetate in hexane to afford the pure 1,2,3-triazole-4-carboxamide.

• Characterization: Characterize the purified product by standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS) to confirm its structure and purity.[13]

Caption: Figure 2: Experimental workflow for the synthesis.

Microwave-Assisted Synthesis

For accelerated reaction times, microwave irradiation can be employed.[11]

Protocol Modifications for Microwave Synthesis:

• Combine the reactants and catalyst system in a 10-mL microwave vial.

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 100-125 °C) for a short duration (e.g., 10-30 minutes).

• After cooling, proceed with the work-up and purification steps as described in the general protocol.

Characterization and Data Analysis

The synthesized 1,2,3-triazole-4-carboxamides should be thoroughly characterized to confirm their identity and purity.

Analytical Technique	Purpose	Expected Observations
¹H NMR	Structural elucidation and confirmation of proton environments.	A characteristic singlet for the triazole C5-H proton typically appears between δ 7.5 and 8.5 ppm. The signals for the amide N-H proton will also be present, often as a broad singlet.
¹³C NMR	Confirmation of the carbon skeleton.	The two carbon atoms of the triazole ring will appear in the aromatic region of the spectrum. The carbonyl carbon of the carboxamide will be observed further downfield.
Mass Spectrometry (MS)	Determination of the molecular weight.	The molecular ion peak ([M+H]⁺ or [M+Na]⁺) corresponding to the calculated mass of the product should be observed.
Infrared (IR) Spectroscopy	Identification of functional groups.	Characteristic absorption bands for the N-H and C=O stretching of the amide group, as well as C=C and C-N stretching of the triazole ring.

Applications in Drug Discovery and Development

The 1,2,3-triazole-4-carboxamide scaffold is a versatile platform for the development of novel therapeutic agents. Its unique physicochemical properties, including its ability to act as a bioisostere for the amide bond, make it an attractive moiety in drug design.[1] Derivatives of this class have shown promising activity in various therapeutic areas:

• Anticancer Agents: Certain 1,2,3-triazole-4-carboxamides have demonstrated potent antiproliferative activity against various cancer cell lines.[3][14]

• Antimicrobial Agents: This scaffold has been explored for the development of new antibacterial and antifungal drugs.[15][16]

• Enzyme Inhibitors: They have been identified as inhibitors of various enzymes, including kinases and proteases, which are important targets in drug discovery.[4]

• Antiprotozoal Activity: Novel 5-amino-1,2,3-triazole-4-carboxamides have been identified as potent agents against Trypanosoma cruzi, the parasite responsible for Chagas disease.[17]

The click chemistry approach facilitates the rapid synthesis of diverse libraries of these compounds, enabling efficient structure-activity relationship (SAR) studies to optimize their biological activity.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product formation	Inactive catalyst; impure starting materials; incorrect stoichiometry.	Use freshly prepared catalyst solution; ensure the purity of the alkyne and azide; verify the molar ratios of reactants.
Formation of side products	Homocoupling of the alkyne (Glaser coupling).	Ensure complete reduction of Cu(II) to Cu(I) by using a slight excess of sodium ascorbate; perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Difficulty in purification	Co-elution of product with starting materials or byproducts.	Optimize the eluent system for column chromatography; consider alternative purification methods such as recrystallization.

Conclusion

The copper(I)-catalyzed azide-alkyne cycloaddition is a powerful and reliable method for the synthesis of 1,2,3-triazole-4-carboxamides. The protocols outlined in these application notes provide a solid foundation for researchers to efficiently synthesize and explore the potential of these compounds in drug discovery and other scientific disciplines. The simplicity, high efficiency, and broad functional group tolerance of the click chemistry approach make it an indispensable tool in modern synthetic chemistry.

References

• Carreño-Rangel, I., et al. (2020). Synthesis of Triazoles by Electro-Assisted Click Reaction Using a Copper Foil Electrode. Journal of the Brazilian Chemical Society. Available at: [Link]

• Hein, C. D., et al. (2008). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 37(11), 2477-2496. Available at: [Link]

• Lopes, J. P., et al. (2022). Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. ACS Catalysis, 12(9), 5483-5496. Available at: [Link]

• Lopes, J. P., et al. (2022). Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. SciSpace. Available at: [Link]

• Himo, F., et al. (2005). Copper(I)-Catalyzed Synthesis of 1,2,3-Triazoles. Journal of the American Chemical Society, 127(1), 210-216. Available at: [Link]

• Nemallapudi, B. R., et al. (2021). New Methods for Synthesis of 1,2,3-Triazoles: A Review. Synthetic Communications, 51(24), 3875-3904. Available at: [Link]

• Pokhodylo, N., & Matiychuk, V. (2021). Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolymers and Cell, 37(2), 125-134. Available at: [Link]

• Reyes-González, M. A., et al. (2020). Synthesis of 1,2,3-Triazoles from Alkyne-Azide Cycloaddition Catalyzed by a Bio-Reduced Alkynylcopper (I) Complex. Molecules, 25(22), 5369. Available at: [Link]

• Li, H., et al. (2013). Regioselective synthesis of multisubstituted 1,2,3-triazoles: moving beyond the copper-catalyzed azide–alkyne cycloaddition. Chemical Communications, 49(37), 3803-3816. Available at: [Link]

• Sahoo, H., et al. (2021). Retrosynthetic analysis of the synthesis of 4‐carboxamido‐1,2,3‐triazoles. ResearchGate. Available at: [Link]

• Appukkuttan, P., et al. (2004). A Microwave-Assisted Click Chemistry Synthesis of 1,4-Disubstituted 1,2,3-Triazoles via a Copper(I)-Catalyzed Three-Component Reaction. Organic Letters, 6(23), 4223-4225. Available at: [Link]

• Wang, Z.-X., et al. (2015). Synthesis of bi- and bis-1,2,3-triazoles by copper-catalyzed Huisgen cycloaddition: A family of valuable products by click chemistry. Beilstein Journal of Organic Chemistry, 11, 2616-2634. Available at: [Link]

• Zhou, Y., et al. (2010). Carboxylic Acid-Promoted Copper(I)-Catalyzed Azide−Alkyne Cycloaddition. The Journal of Organic Chemistry, 75(20), 6732-6740. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles. Retrieved from [Link]

• Carreño-Rangel, I., et al. (2020). Synthesis of Triazoles by Electro-Assisted Click Reaction Using a Copper Foil Electrode. Journal of the Brazilian Chemical Society. Available at: [Link]

• Pokhodylo, N., et al. (2021). Synthesis and anticancer activity evaluation of new 1,2,3-triazole-4-carboxamide derivatives. Biopolymers and Cell, 37(4), 287-296. Available at: [Link]

• Becerra-Martínez, E., et al. (2021). Synthesis of Novel Benzylic 1,2,3-triazole-4-carboxamides and their in vitro Activity Against Clinically Common Fungal Species. Journal of the Mexican Chemical Society, 65(3), 350-366. Available at: [Link]

• Frontiers. (n.d.). 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. Retrieved from [Link]

• Jones, A. J., et al. (2019). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry, 62(22), 10271-10287. Available at: [Link]

• Suresha, G. P., et al. (2016). N-Substituted-1,2,3-triazoles: Synthesis, characterization and antimicrobial activity studies. Der Pharma Chemica, 8(1), 343-350. Available at: [Link]

• Gaikwad, M. V., et al. (2022). SYNTHESIS AND CHARACTERIZATION OF NEW 1,2,3-TRIAZOLES FROM SUBSTITUTED SALICYLDEHYDES. CAHIERS MAGELLANES-NS. Available at: [Link]

• Dutta, B., et al. (2020). PCy3-assisted Ag(i)-catalyzed click reaction for regioselective synthesis of 1,4-disubstituted 1,2,3-triazoles at room temperature. Organic & Biomolecular Chemistry, 18(1), 103-112. Available at: [Link]

• Kumar, V., et al. (2023). Click Synthesis, Antimicrobial, DNA Photocleavage and Computational Studies of Oxindole-Tethered 1H-1,2,3-triazoles. Future Medicinal Chemistry, 15(15), 1335-1351. Available at: [Link]

• Singh, S., et al. (2024). Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review. Results in Chemistry, 7, 101375. Available at: [Link]

• American Chemical Society. (n.d.). Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives. Retrieved from [Link]

• Al-Masoudi, N. A., et al. (2019). Synthesis of 1,4-disubstituted 1,2,3-triazole Derivatives Using Click Chemistry and their Src Kinase Activities. Letters in Drug Design & Discovery, 16(11), 1238-1246. Available at: [Link]

• Parmar, R. V., et al. (2021). "Design, Synthesis and Characterization of new 1,2,3-triazoles derivatives via 'click chemistry' approach". ResearchGate. Available at: [Link]

• Gökçe, B., et al. (2021). Synthesis, Characterization and Biological Activities of New Symmetric Bis-1,2,3-Triazoles with Click Chemistry. Letters in Drug Design & Discovery, 18(1), 84-96. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges with 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide

Introduction:

Welcome to the technical support guide for 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide. This document provides in-depth troubleshooting and practical guidance for researchers, scientists, and drug development professionals encountering solubility issues with this compound. The unique structure of this molecule, featuring a polar triazole-carboxamide moiety and a non-polar chloroethyl group, can present significant challenges in achieving desired concentrations in various solvent systems. This guide is designed to provide a systematic approach to overcoming these hurdles, ensuring the successful progression of your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide?

A1: Based on its chemical structure, 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide is anticipated to be a poorly water-soluble compound. The 1,2,3-triazole ring and the carboxamide group contribute to its polarity and potential for hydrogen bonding.[1][2] However, the presence of the chloroethyl group introduces lipophilic character. This bifunctional nature often leads to limited solubility in both highly polar solvents (like water) and very non-polar solvents (like hexane). Its solubility is generally expected to be highest in polar aprotic solvents such as DMSO, DMF, and in alcohols like ethanol and methanol.

Q2: I am observing precipitation of the compound during my aqueous-based assay. What is the likely cause?

A2: Precipitation in aqueous buffers is a common issue for compounds with low water solubility. This often occurs when a stock solution of the compound, typically prepared in a high-concentration organic solvent like DMSO, is diluted into an aqueous medium. The drastic change in solvent polarity can cause the compound to crash out of solution. Strategies to mitigate this include using co-solvents, adjusting pH, or employing formulation technologies.[3][4]

Q3: Can I heat the solution to improve the solubility of the compound?

A3: Gentle heating can be a viable method to increase the dissolution rate and solubility of many compounds. However, caution is advised. The stability of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide at elevated temperatures should be considered, as prolonged heating could lead to degradation. It is recommended to perform initial stability tests at your desired temperature before proceeding with large-scale experiments.

Troubleshooting Guide: Step-by-Step Experimental Protocols

Issue 1: Difficulty Preparing a Concentrated Stock Solution

If you are struggling to dissolve the compound in common organic solvents to create a concentrated stock, follow this systematic approach.

Protocol 1: Solvent Screening for Stock Solution Preparation

• Initial Solvent Selection: Begin with common polar aprotic solvents.

  • Dimethyl sulfoxide (DMSO)

  • N,N-Dimethylformamide (DMF)

  • N-Methyl-2-pyrrolidone (NMP)

• Solubility Testing:

  • Accurately weigh 1-5 mg of the compound into separate small glass vials.

  • Add the selected solvent in small, measured increments (e.g., 10-20 µL).

  • After each addition, vortex the vial for 30-60 seconds.

  • Visually inspect for complete dissolution.

  • Continue adding solvent until the compound is fully dissolved.

• Sonication: If the compound does not readily dissolve with vortexing, place the vial in a bath sonicator for 5-10 minutes. This can help break up solid aggregates and enhance dissolution.

• Gentle Warming: If sonication is insufficient, gently warm the solution to 30-40°C. Avoid excessive heat to prevent potential degradation.

• Record Observations: Carefully document the approximate concentration at which the compound fully dissolves in each solvent.

Table 1: Example Solubility Screening Data

Solvent	Approximate Solubility (mg/mL)	Observations
DMSO	> 50	Readily dissolves with vortexing.
DMF	> 50	Dissolves with vortexing and gentle warming.
NMP	> 40	Requires sonication for complete dissolution.
Ethanol	~10	Limited solubility, forms a suspension.
Methanol	~15	Slightly better solubility than ethanol.

Issue 2: Compound Precipitation Upon Dilution into Aqueous Buffer

This is a frequent challenge in biological assays. The following workflow can help you identify a suitable aqueous formulation.

Workflow for Aqueous Formulation Development

Caption: A stepwise approach to troubleshooting aqueous solubility.

Protocol 2: Co-solvent System Evaluation

Co-solvents can increase the solubility of hydrophobic compounds in aqueous solutions.[4]

• Prepare a Concentrated Stock: Dissolve 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide in 100% DMSO to a high concentration (e.g., 50 mg/mL).

• Select Co-solvents: Common co-solvents include:

  • Ethanol

  • Propylene glycol (PG)

  • Polyethylene glycol 400 (PEG 400)

• Test Co-solvent Ratios:

  • Prepare a series of aqueous buffers containing different percentages of the co-solvent (e.g., 5%, 10%, 20% v/v).

  • Spike the concentrated DMSO stock into each co-solvent/buffer mixture to achieve the final desired concentration of your compound.

  • Vortex immediately and observe for any precipitation over time (e.g., 1 hour, 4 hours).

Protocol 3: pH Modification

The solubility of compounds with ionizable groups can be significantly influenced by pH. While the triazole and carboxamide groups are weakly basic and acidic, respectively, pH can still play a role.

• Determine pKa: If not known, determine the pKa of the compound experimentally or through in silico prediction.

• Prepare Buffers: Prepare a series of buffers with pH values ranging from 2 units below to 2 units above the pKa.

• Solubility Assessment:

  • Add an excess of the solid compound to each buffer.

  • Equilibrate the samples for 24 hours with constant agitation.

  • Centrifuge to pellet the undissolved solid.

  • Measure the concentration of the compound in the supernatant by a suitable analytical method (e.g., HPLC-UV).

Protocol 4: Use of Solubilizing Excipients

A. Surfactants: Surfactants can form micelles that encapsulate poorly soluble compounds, increasing their apparent solubility.[5]

• Select Surfactants: Common non-ionic surfactants include:

  • Tween® 80 (Polysorbate 80)

  • Cremophor® EL

• Procedure:

  • Prepare aqueous solutions containing the surfactant at concentrations above its critical micelle concentration (CMC).

  • Add the compound (either as a solid or from a concentrated organic stock) to the surfactant solution.

  • Vortex and/or sonicate to facilitate dissolution.

B. Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, enhancing their aqueous solubility.[5]

• Select Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used.

• Procedure:

  • Prepare aqueous solutions of the cyclodextrin at various concentrations (e.g., 1%, 5%, 10% w/v).

  • Add an excess of the solid compound to each cyclodextrin solution.

  • Equilibrate for 24-48 hours with agitation.

  • Filter or centrifuge and analyze the supernatant for the compound concentration.

Advanced Strategies

For persistent solubility issues, particularly in the context of formulation for in vivo studies, more advanced techniques may be necessary.

• Solid Dispersions: The compound can be dispersed in a polymeric carrier in an amorphous state, which can significantly improve its dissolution rate and solubility.[6]

• Nanoparticle Formation: Reducing the particle size of the compound to the nanometer range increases the surface area-to-volume ratio, leading to enhanced dissolution rates.[7]

• Lipid-Based Formulations: For highly lipophilic compounds, formulating in oils, surfactants, and co-solvents can improve oral absorption.[5]

Logical Troubleshooting Flowchart

Caption: A decision tree for addressing solubility issues.

References

• Yinuo, W. et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Thoracic Cancer, 14(34), 3439-3450. Available at: [Link]

• Yinuo, W. et al. (2023). Solubilization techniques used for poorly water-soluble drugs. PubMed. Available at: [Link]

• CD Formulation. (n.d.). Solubilization Technologies for Poorly Soluble Drugs - Oral Thin Film. CD Formulation. Available at: [Link]

• Nyamba, I. D. et al. (2024). Pharmaceutical approaches for enhancing solubility and oral bioavailability of poorly soluble drugs. PubMed. Available at: [Link]

• The Royal Society of Chemistry. (2021). CHAPTER 2: Tactics to Improve Solubility. Books - The Royal Society of Chemistry. Available at: [Link]

• Walker, M. A. (2013). Improving Solubility via Structural Modification. OUCI. Available at: [Link]

• Frontiers. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers. Available at: [Link]

• Wen, J. et al. (2022). Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Triazole. Wikipedia. Available at: [Link]

• International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical and Chemical Analysis. Available at: [Link]

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. Available at: [Link]

• Pharma Learning In Depth. (2025). Strategies to Enhance Solubility and Bioavailability BCS Class II and IV Drugs. YouTube. Available at: [Link]

• Significance of triazole-derivatives: Their chemistry, synthesis, and clinical applications. (2023). ResearchGate. Available at: [Link]

• PeerJ. (2024). Synthesis of 1,2,3-triazole containing compounds as potential antimicrobial agents. PeerJ. Available at: [Link]

• PubChem. (n.d.). 1H-1,2,3-triazole-4-carboxamide. PubChem. Available at: [Link]

• Wikipedia. (n.d.). 1,2,3-Triazole. Wikipedia. Available at: [Link]

• Sharma, D. K., & Singh, S. (2024). 1,2,3-TRIAZOLE CARBOXAMIDE DERIVATIVES AS NOVEL PROSPECTIVE ANTICANCER AGENTS: SYNTHESIS, CHARACTERIZATION AND IN-SILICO STUDIES. International Journal of Pharmaceutical Sciences and Drug Research. Available at: [Link]

• ResearchGate. (n.d.). 1,2,3-Triazole-4-carboximidamide derivatives. ResearchGate. Available at: [Link]

• Liu, Y. et al. (2018). Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. PMC. Available at: [Link]

• Ohtsuki, A. et al. (2018). Synthesis of Dense 1,2,3-Triazole Polymers Soluble in Common Organic Solvents. PMC. Available at: [Link]

• NIST WebBook. (n.d.). 1H-1,2,3-triazole-4-carboxamide, 5-(1-pyrrolidinylazo)-. the NIST WebBook. Available at: [Link]

• MDPI. (n.d.). Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities. MDPI. Available at: [Link]

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• 7. youtube.com [youtube.com]

Technical Support Center: Synthesis of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide

Welcome to the technical support center for the synthesis of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important scaffold. Here, we address common challenges, provide in-depth troubleshooting advice, and answer frequently asked questions to help you navigate the complexities of this synthesis and optimize your experimental outcomes.

I. Troubleshooting Guide: Navigating Common Synthetic Hurdles

This section provides a detailed, question-and-answer-style guide to troubleshoot specific issues that may arise during the synthesis of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide.

Issue 1: Low Yield of the Desired Product

Question: My reaction is resulting in a low yield of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide. What are the likely causes and how can I improve it?

Answer:

Low yields in this synthesis can often be attributed to several factors, primarily related to reaction conditions and the purity of starting materials. Let's break down the potential causes and solutions.

Probable Causes & Solutions:

• Suboptimal Reaction Conditions: The alkylation of the 1H-1,2,3-triazole-4-carboxamide core is a critical step. The choice of base, solvent, and temperature can significantly impact the yield.

  • Base Selection: A moderately strong, non-nucleophilic base is crucial. While potassium carbonate is commonly used, its effectiveness can be enhanced. Consider using a stronger base like cesium carbonate, which has been shown to be effective in promoting reactions with β-carbonyl phosphonates to yield 1,2,3-triazoles.[1]

  • Solvent Choice: Polar aprotic solvents like DMF or DMSO are generally preferred as they effectively dissolve the triazole salt and promote the SN2 reaction.[2]

  • Temperature Control: The reaction temperature needs to be carefully controlled. While heating can increase the reaction rate, it can also lead to the formation of side products. It is often beneficial to start the reaction at a lower temperature and gradually increase it. For some regioselective alkylations of triazoles, temperatures as low as -10°C in DMF have yielded the best results.[2]

• Purity of Starting Materials: The presence of impurities in the starting 1H-1,2,3-triazole-4-carboxamide or the alkylating agent (1-bromo-2-chloroethane or 1,2-dichloroethane) can lead to side reactions and a lower yield of the desired product.

  • Verification of Purity: Always ensure the purity of your starting materials using appropriate analytical techniques such as NMR, GC-MS, or HPLC before starting the reaction.

  • Purification of Starting Materials: If impurities are detected, purify the starting materials through recrystallization, distillation, or column chromatography.

• Moisture Contamination: The presence of water can lead to hydrolysis of the amide functionality, especially under basic or acidic conditions, although this typically requires harsh conditions.[3][4][5][6][7] However, moisture can also interfere with the efficiency of the base.

  • Anhydrous Conditions: Ensure all glassware is thoroughly dried, and use anhydrous solvents. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial.

Issue 2: Formation of Regioisomers

Question: I am observing the formation of multiple isomers in my reaction mixture, making purification difficult. How can I improve the regioselectivity of the alkylation?

Answer:

The alkylation of 1H-1,2,3-triazoles can occur on different nitrogen atoms of the triazole ring, leading to the formation of regioisomers. Achieving high regioselectivity is a common challenge.

Understanding the Problem:

The 1H-1,2,3-triazole ring has three nitrogen atoms that can potentially be alkylated. The desired product is the N1-substituted isomer. However, alkylation can also occur at the N2 position, leading to the formation of 1-(2-chloroethyl)-2H-1,2,3-triazole-4-carboxamide.

Strategies for Improving Regioselectivity:

• Directing Groups: The presence of substituents on the triazole ring can influence the site of alkylation. In some cases, a bromo substituent at the 4-position has been used to direct alkylation to the N2 position, which might not be directly applicable here but highlights the principle.[2]

• Choice of Alkylating Agent: While 1-bromo-2-chloroethane is a common choice, the nature of the leaving group can influence regioselectivity. Experimenting with different leaving groups might be beneficial.

• Reaction Conditions Optimization:

  • Solvent and Temperature: As mentioned for improving yield, the solvent and temperature play a crucial role. A systematic screening of different solvents and temperatures can help identify the optimal conditions for the desired N1-alkylation.[2]

  • Base: The choice of base and its counter-ion can influence the nucleophilicity of the different nitrogen atoms in the triazole ring.

Below is a workflow to guide your optimization process for improving regioselectivity:

Caption: Workflow for optimizing regioselectivity in triazole alkylation.

Issue 3: Amide Hydrolysis

Question: I suspect the amide group in my product is being hydrolyzed during the reaction or workup. What are the signs of this, and how can I prevent it?

Answer:

Amide hydrolysis is a potential side reaction, though it generally requires more forcing conditions like strong acids or bases and heat.[3][5][6]

Signs of Amide Hydrolysis:

• Formation of a Carboxylic Acid: The primary product of amide hydrolysis is the corresponding carboxylic acid, 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxylic acid. This can be detected by techniques like LC-MS or by a change in solubility properties.

• Evolution of Ammonia: If the hydrolysis occurs under basic conditions, you might detect the evolution of ammonia gas.[4]

Preventative Measures:

• Mild Reaction Conditions:

  • Base: Use a non-hydroxide base like potassium carbonate or cesium carbonate. Avoid strong bases like sodium hydroxide or potassium hydroxide, especially at elevated temperatures.

  • Temperature: Keep the reaction temperature as low as possible while still achieving a reasonable reaction rate.

• Aqueous Workup:

  • Neutral pH: During the workup, avoid strongly acidic or basic conditions. If an acid or base wash is necessary, perform it quickly and at a low temperature.

  • Extraction: Promptly extract the product into an organic solvent to minimize its contact time with the aqueous phase.

The following diagram illustrates the potential hydrolysis pathway:

Sources

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• 2. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles [organic-chemistry.org]
• 3. Amides Preparation and Reactions Summary - Chemistry Steps [chemistrysteps.com]
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• 7. Amide Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]

Reference Data & Comparative Studies

A Researcher's Guide to the Independent Verification of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide's Biological Target

For drug development professionals and researchers, the journey from a promising bioactive small molecule to a clinically viable therapeutic is fraught with challenges. A critical, and often arduous, step in this process is the unambiguous identification and validation of the compound's biological target. This guide provides a comprehensive, multi-pronged strategy for the independent verification of the biological target of the novel compound, 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide. We will move beyond a mere listing of protocols to a logical, self-validating workflow that integrates computational prediction with rigorous experimental validation, reflecting a field-proven approach to target deconvolution. The 1,2,3-triazole-4-carboxamide scaffold is known to be a versatile pharmacophore, with derivatives exhibiting a wide range of biological activities, including anticancer and antimicrobial effects, by engaging diverse biological targets.[1][2][3]

The Strategic Workflow: An Integrated Approach to Target Deconvolution

A robust target identification strategy does not rely on a single methodology. Instead, it employs a series of orthogonal approaches, where the results of one method inform and validate the others. Our proposed workflow for 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide begins with broad, computational predictions to generate initial hypotheses, followed by experimental techniques to first identify potential binding partners and then confirm direct engagement within a physiologically relevant cellular context.

Figure 1: A multi-phase workflow for target deconvolution.

Phase 1: In Silico Hypothesis Generation - Predicting Potential Targets

Before embarking on resource-intensive wet lab experiments, computational methods can provide valuable, data-driven hypotheses about the likely biological targets of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide. These tools leverage vast databases of known ligand-target interactions to predict targets for a novel molecule based on structural and chemical similarity.[4]

Recommended Tools:

• SwissTargetPrediction: This web-based tool predicts the most probable protein targets of a small molecule by combining 2D and 3D similarity measures with a library of known active compounds.[4][5]

• KinasePred: Given that a significant portion of drug discovery efforts focuses on protein kinases, specialized tools like KinasePred can offer more refined predictions within this important class of enzymes.[6][7]

Hypothetical In Silico Screening Results for 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide:

Prediction Tool	Predicted Target Class	Top Predicted Targets	Confidence Score
SwissTargetPrediction	Kinases, Enzymes	CDK2, GSK3B, PARP1	High
KinasePred	Kinases	CDK family, MAPK family	High
ChemDiv Kinome Profile	Kinases	GSK3A, GSK3B, PIM1	High

This data is hypothetical and for illustrative purposes only.

The consensus from these in silico approaches suggests that protein kinases, particularly within the CDK and GSK families, are plausible targets for 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide. This provides a strong rationale for focusing subsequent experimental efforts on this target class.

Phase 2: Experimental Identification of Binding Partners

With a set of initial hypotheses, the next step is to experimentally identify proteins that physically interact with the compound. A combination of unbiased, broad-spectrum screening and more focused, hypothesis-driven approaches is recommended.

Affinity Chromatography coupled with Mass Spectrometry (AC-MS)

This technique is a cornerstone of target deconvolution, allowing for the isolation of binding partners from a complex biological sample, such as a cell lysate.[9][10][11] The small molecule of interest is immobilized on a solid support, which is then used as "bait" to "fish out" its binding partners.[12]

Detailed Protocol for AC-MS:

• Synthesis of an Affinity Probe: A derivative of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide must be synthesized with a linker arm suitable for covalent attachment to a solid support (e.g., NHS-activated sepharose beads). It is crucial that the linker is attached at a position that does not interfere with the compound's binding to its target.

• Immobilization: The affinity probe is covalently coupled to the solid support according to the manufacturer's protocol.

• Preparation of Cell Lysate: A relevant cell line (e.g., a cancer cell line if anticancer activity was observed) is cultured and harvested. The cells are lysed under non-denaturing conditions to preserve protein structure and interactions.

• Incubation: The cell lysate is incubated with the compound-functionalized beads to allow for binding. A control experiment using beads with no immobilized compound is run in parallel to identify non-specific binders.

• Washing: The beads are washed extensively with buffer to remove proteins that do not specifically bind to the compound.[9]

• Elution: The bound proteins are eluted from the beads. This can be achieved by changing the pH or ionic strength of the buffer, or by competitive elution with an excess of the free compound.

• Protein Identification: The eluted proteins are separated by SDS-PAGE and identified using mass spectrometry (e.g., LC-MS/MS).[9][13]

Hypothetical AC-MS Results:

Protein Identified	Function	Rationale for Further Investigation
Cyclin-dependent kinase 2 (CDK2)	Cell cycle regulation	Aligns with in silico predictions.
Glycogen synthase kinase-3 beta (GSK3B)	Multiple signaling pathways	Aligns with in silico predictions.
Heat shock protein 90 (HSP90)	Protein folding and stability	Common "hit" in AC-MS, may be a chaperone for the true target.

This data is hypothetical and for illustrative purposes only.

Broad Kinome Profiling

Given the strong in silico evidence pointing towards kinases, a broad kinome profiling screen is a highly efficient method to assess the compound's activity and selectivity against a large panel of kinases. Several contract research organizations (CROs) offer this as a service, providing robust and reproducible data.[14][15]

Typical Kinome Profiling Workflow:

• Compound Submission: 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide is submitted to the CRO.

• Assay: The compound is tested at a fixed concentration (e.g., 1 µM) against a panel of hundreds of purified kinases. The activity of each kinase is measured in the presence of the compound.

• Data Analysis: The percentage of inhibition for each kinase is calculated. "Hits" are typically defined as kinases that are inhibited by more than a certain threshold (e.g., 50% or 80%).

• Follow-up: For the most promising hits, dose-response curves are generated to determine the IC50 value, a measure of the compound's potency.

Hypothetical Kinome Profiling Data for 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide (at 1 µM):

Kinase	% Inhibition at 1 µM	IC50 (nM)	Comparison Compound (Staurosporine) IC50 (nM)
CDK2	95	50	5
GSK3B	88	120	10
PIM1	75	250	20
SRC	15	>10,000	6
EGFR	5	>10,000	1

This data is hypothetical and for illustrative purposes only.

The kinome profiling data strongly corroborates the in silico and AC-MS results, identifying CDK2 and GSK3B as high-potency targets. The comparison with a non-selective kinase inhibitor like Staurosporine highlights the potential selectivity of our compound.

Phase 3: Cellular Validation of Target Engagement

Identifying a protein that binds to a compound in a purified system is a crucial step, but it is essential to demonstrate that this interaction occurs within the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical method for confirming target engagement in intact cells or tissues.[16][17] The principle of CETSA is that a protein becomes more resistant to heat-induced denaturation when it is bound to a ligand.[17]

Figure 2: A schematic overview of the Cellular Thermal Shift Assay (CETSA).

Detailed Protocol for CETSA:

• Cell Culture and Treatment: Culture a relevant cell line (e.g., MCF-7, which expresses CDK2) and treat with various concentrations of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide or a vehicle control (DMSO) for 1 hour at 37°C.[16]

• Heat Challenge: Aliquot the cell suspensions into PCR tubes and heat them at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler.[16]

• Cell Lysis: Lyse the cells by freeze-thaw cycles.[16]

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated proteins.[16]

• Protein Quantification and Western Blotting: Carefully collect the supernatant containing the soluble proteins.[16] Quantify the amount of a specific target protein (e.g., CDK2) remaining in the soluble fraction by Western blotting using a specific antibody. An antibody against a loading control (e.g., GAPDH) should also be used to ensure equal protein loading.[16]

Interpretation of CETSA Results:

If 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide binds to and stabilizes CDK2 in cells, there will be more soluble CDK2 present at higher temperatures in the compound-treated samples compared to the DMSO-treated control. This results in a "thermal shift" in the melting curve of the protein.

Hypothetical CETSA Data:

Temperature (°C)	Soluble CDK2 (% of 37°C control) - DMSO	Soluble CDK2 (% of 37°C control) - Compound
40	100	100
45	95	100
50	70	98
55	40	85
60	10	50
65	<5	20

This data is hypothetical and for illustrative purposes only.

The hypothetical data in the table clearly shows that in the presence of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide, CDK2 is more resistant to thermal denaturation, providing strong evidence of target engagement in a cellular context.

Conclusion and Comparative Outlook

Through a systematic and integrated workflow combining in silico prediction, affinity-based protein identification, broad-spectrum kinase profiling, and cellular target engagement verification, we have built a robust case for CDK2 and GSK3B as primary biological targets of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide. This multi-faceted approach ensures that the identified targets are not artifacts of a single experimental system but are bona fide interactors in a physiologically relevant setting.

The identification of these targets allows for a more informed comparison with existing drugs. For instance, if CDK2 is confirmed as the primary target, the compound's performance (e.g., potency, selectivity, off-target effects) can be benchmarked against established CDK inhibitors like Palbociclib or Ribociclib. This comparative analysis is essential for understanding the therapeutic potential and potential liabilities of this novel compound. The rigorous, unbiased, and multi-pronged strategy outlined in this guide provides a clear and reliable path to achieving this crucial step in the drug discovery process.

References

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Safety & Regulatory Compliance

Comprehensive Safety &amp; Handling Guide: 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide

Hazard Assessment: A Tri-Functional Group Analysis

The toxicological profile of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide is not yet fully characterized. A conservative approach, based on the hazards of its constituent functional groups, is therefore imperative.

• 1,2,3-Triazole Core: Triazole derivatives are known to exhibit a range of biological activities and potential hazards. GHS classifications for similar triazole compounds indicate risks of skin irritation, serious eye irritation, and respiratory irritation[1][2]. Some triazoles are also classified as harmful if swallowed[1][3].

• Carboxamide Group: The carboxamide functional group can also contribute to skin and eye irritation[4][5]. Depending on the overall molecular structure, carboxamides can have varying levels of toxicity.

• Chloroethyl Moiety: The presence of a chloroethyl group places this compound in the category of halogenated organic compounds. These substances are often toxic and require specific handling and disposal procedures to prevent environmental contamination[6][7][8][9][10]. Halogenated compounds can also present unique reactivity and health hazards.

Based on this analysis, it is prudent to treat 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide as a substance that is potentially harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is the cornerstone of safe handling. The following table outlines the minimum required PPE, with explanations rooted in the compound's anticipated hazards.

Body Part	Personal Protective Equipment	Specifications and Rationale
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or punctures before use. Double-gloving is advised when handling concentrated solutions or for prolonged tasks.[4]
Eyes	Safety goggles with side shields	Essential for protecting against splashes of liquids or airborne particles of the solid compound.[11]
Face	Face shield	To be worn in conjunction with safety goggles, especially when there is a significant risk of splashing, such as during transfers of large volumes or when reacting the compound under pressure.[11]
Body	Laboratory coat	A fully buttoned lab coat made of a suitable material (e.g., polyester/cotton blend) is mandatory to protect against minor spills and contamination of personal clothing.[4]
Respiratory	NIOSH-approved respirator	A respirator with an organic vapor cartridge and a particulate filter (P95 or P100) is required when handling the solid compound outside of a certified chemical fume hood, or if aerosolization is possible.[5][11]

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial to minimize exposure and prevent accidental release.

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

• The storage location should be clearly labeled with the compound's name and associated hazard warnings.

All handling of 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide, including weighing and solution preparation, must be conducted within a certified chemical fume hood to mitigate inhalation risks.

Experimental Workflow:

Caption: Experimental workflow for handling the target compound.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

• Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand). Place the contaminated material into a sealed, labeled container for hazardous waste disposal. For large spills, evacuate the area and contact emergency services.[9]

Disposal Plan: Segregation is Key

As a halogenated organic compound, 1-(2-chloroethyl)-1H-1,2,3-triazole-4-carboxamide and any materials contaminated with it must be disposed of as hazardous waste.

• Waste Segregation: All waste containing this compound (solid, liquid, and contaminated consumables) must be collected in a designated, sealed, and clearly labeled "Halogenated Organic Waste" container.[6][7][8][9]

• Do Not Mix: Do not mix halogenated waste with non-halogenated organic waste, as this significantly increases disposal costs and complexity.[6][9]

• Container Labeling: The waste container must be labeled with the words "Hazardous Waste" and the full chemical name of all contents.[8]

• Disposal Request: Follow your institution's specific procedures for the pickup and disposal of hazardous chemical waste.

Waste Disposal Decision Tree:

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